Cas no 61172-61-0 (Propanedioic acid, (acetylamino)-2-propynyl-, monoethyl ester)

• Product name: Propanedioic acid, (acetylamino)-2-propynyl-, monoethyl ester
• CAS No: 61172-61-0
• MF: C₁₀H₁₂NO₅-
• MW: 226.20598
• CID: 489701
• PubChem ID: 71398666

Propanedioic acid, (acetylamino)-2-propynyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)-2-propynyl-, monoethyl ester
• 2-acetamido-2-ethoxycarbonylpent-3-ynoate
• 2-Acetamido-2-(ethoxycarbonyl)pent-3-ynoate
• DTXSID90820077
• 61172-61-0

• Inchi： InChI=1S/C10H13NO5/c1-4-6-10(8(13)14,11-7(3)12)9(15)16-5-2/h5H2,1-3H3,(H,11,12)(H,13,14)/p-1
• InChI Key： VISAVDVGSFWKOY-UHFFFAOYSA-M
• SMILES： CCOC(=O)C(C#CC)(C(=O)[O-])NC(=O)C

Computed Properties

• Exact Mass: 226.07156
• Monoisotopic Mass: 226.07154748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 95.53